methyl 3-(4-methylphenyl)-2-sulfanylpropanoate

Specification

• CAS No.: 139744-19-7
• Molecular Formula: C11H14O2S
• Molecular Weight: 210.29
• IUPAC Name: methyl 3-(4-methylphenyl)-2-sulfanylpropanoate
• Standard InChI: InChI=1S/C11H14O2S/c1-8-3-5-9(6-4-8)7-10(14)11(12)13-2/h3-6,10,14H,7H2,1-2H3
• Standard InChI Key: IFWYWRLTEURWEQ-UHFFFAOYSA-N
• SMILES: CC1=CC=C(C=C1)CC(C(=O)OC)S

Introduction

Methyl 3-(4-methylphenyl)-2-sulfanylpropanoate is a versatile organic compound with a molecular formula of C11H14O2S and a molecular weight of 210.29 g/mol. It is classified as a sulfanyl derivative, featuring a methyl ester group and a 4-methylphenyl substituent. This compound is of interest in various chemical and pharmaceutical applications due to its structural properties.

Synthesis and Applications

The synthesis of methyl 3-(4-methylphenyl)-2-sulfanylpropanoate typically involves organic chemistry techniques, such as nucleophilic substitution reactions. This compound serves as a versatile scaffold in organic synthesis, potentially leading to various derivatives with different biological activities.

Synthesis Overview

• Starting Materials: The synthesis often begins with readily available aromatic compounds and sulfur-containing reagents.

• Reaction Conditions: Careful control of temperature, solvent choice, and reaction time is crucial to achieve high yields and purity.

• Analytical Techniques: NMR spectroscopy and HPLC are commonly used to confirm the structure and assess the quality of the synthesized compound.

Research Findings and Potential Applications

Methyl 3-(4-methylphenyl)-2-sulfanylpropanoate is primarily studied for its potential in medicinal chemistry. Its structural features suggest possible applications in drug development, particularly in areas requiring sulfanyl derivatives with aromatic substituents.

Potential Applications Table

Application Area	Description
Medicinal Chemistry	Potential scaffold for drug development due to its structural versatility.
Organic Synthesis	Used as an intermediate in synthesizing more complex organic compounds.